5-Carboxy SU 5402
5-Carboxy SU 5402
Brand Name:
Vulcanchem
CAS No.:
258831-77-5
VCID:
VC0030494
InChI:
InChI=1S/C18H16N2O5/c1-9-10(6-7-15(21)22)14(19-16(9)18(24)25)8-12-11-4-2-3-5-13(11)20-17(12)23/h2-5,8,19H,6-7H2,1H3,(H,20,23)(H,21,22)(H,24,25)/b12-8-
SMILES:
CC1=C(NC(=C1CCC(=O)O)C=C2C3=CC=CC=C3NC2=O)C(=O)O
Molecular Formula:
C18H16N2O5
Molecular Weight:
340.335
5-Carboxy SU 5402
CAS No.: 258831-77-5
Reference Standards
VCID: VC0030494
Molecular Formula: C18H16N2O5
Molecular Weight: 340.335
| CAS No. | 258831-77-5 |
|---|---|
| Product Name | 5-Carboxy SU 5402 |
| Molecular Formula | C18H16N2O5 |
| Molecular Weight | 340.335 |
| IUPAC Name | 4-(2-carboxyethyl)-3-methyl-5-[(Z)-(2-oxo-1H-indol-3-ylidene)methyl]-1H-pyrrole-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H16N2O5/c1-9-10(6-7-15(21)22)14(19-16(9)18(24)25)8-12-11-4-2-3-5-13(11)20-17(12)23/h2-5,8,19H,6-7H2,1H3,(H,20,23)(H,21,22)(H,24,25)/b12-8- |
| Standard InChIKey | ALNIKEXQACPSPW-WQLSENKSSA-N |
| SMILES | CC1=C(NC(=C1CCC(=O)O)C=C2C3=CC=CC=C3NC2=O)C(=O)O |
| Synonyms | 5-Carboxy-2-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-4-methyl-1H-pyrrole-3-propanoic Acid; |
| PubChem Compound | 69771579 |
| Last Modified | Nov 11 2021 |
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